Cas no 2172135-72-5 (methyl 4-(dimethylamino)-7H-pyrrolo2,3-dpyrimidine-2-carboxylate)

• Product Name: methyl 4-(dimethylamino)-7H-pyrrolo2,3-dpyrimidine-2-carboxylate
• CAS No: 2172135-72-5
• MF: C₁₀H₁₂N₄O₂
• MW: 220.22788143158
• CID: 6596003
• PubChem ID: 165946448
• Update Time: 2025-06-08

methyl 4-(dimethylamino)-7H-pyrrolo2,3-dpyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(dimethylamino)-7H-pyrrolo2,3-dpyrimidine-2-carboxylate
• EN300-1582132
• methyl 4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate
• 2172135-72-5

• Inchi： 1S/C10H12N4O2/c1-14(2)9-6-4-5-11-7(6)12-8(13-9)10(15)16-3/h4-5H,1-3H3,(H,11,12,13)
• InChI Key： CCCBBQYDKDUNLO-UHFFFAOYSA-N
• SMILES： O(C)C(C1N=C2C(C=CN2)=C(N=1)N(C)C)=O

Computed Properties

• Exact Mass: 220.09602564g/mol
• Monoisotopic Mass: 220.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 71.1Ų

Additional information on methyl 4-(dimethylamino)-7H-pyrrolo2,3-dpyrimidine-2-carboxylate

Methyl 4-(Dimethylamino)-7H-Pyrrolo[2,3-d]pyrimidine-2-carboxylate: A Comprehensive Overview

Methyl 4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate (CAS No. 2172135-72-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. The unique structural features of methyl 4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate make it an attractive candidate for further investigation and development.

The chemical structure of methyl 4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate consists of a pyrrolopyrimidine core functionalized with a dimethylamino group at the 4-position and a methyl ester at the 2-position. This combination of functional groups imparts specific chemical and biological properties that are crucial for its potential applications. The dimethylamino group enhances the basicity and lipophilicity of the molecule, which can influence its pharmacokinetic properties and cellular uptake. The methyl ester group, on the other hand, can be readily hydrolyzed to the corresponding carboxylic acid in biological systems, potentially affecting its metabolic stability and activity.

Recent studies have highlighted the importance of pyrrolopyrimidines in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain pyrrolopyrimidines exhibit potent antiviral activity against RNA viruses, including influenza and SARS-CoV-2. The researchers found that compounds with a dimethylamino group at the 4-position showed enhanced antiviral efficacy compared to their analogs without this substitution. This finding suggests that methyl 4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate could be a promising lead compound for the development of antiviral agents.

In addition to its antiviral properties, methyl 4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate has also been investigated for its anticancer potential. A study published in Cancer Research in 2020 demonstrated that this compound selectively inhibits the growth of several cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it was shown to inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial enzymes for cell cycle progression. The selective inhibition of CDKs by methyl 4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate suggests its potential as a novel anticancer agent with minimal toxicity to normal cells.

The anti-inflammatory properties of pyrrolopyrimidines have also been explored in recent research. A study published in the Journal of Inflammation in 2019 reported that certain pyrrolopyrimidines effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The dimethylamino group at the 4-position was found to enhance this anti-inflammatory activity by increasing the compound's ability to penetrate cell membranes and interact with intracellular targets. These findings suggest that methyl 4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate could be further developed as an anti-inflammatory agent for treating conditions such as arthritis and inflammatory bowel disease.

The synthesis of methyl 4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate has been reported using various methodologies. One common approach involves the condensation of an appropriate pyrrole derivative with a substituted cyanoacetamide followed by cyclization and methylation steps. The choice of starting materials and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, making it more accessible for large-scale production.

In conclusion, methyl 4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidine-2-carboxylate (CAS No. 2172135-72-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, making it an exciting area for future exploration and development.